C-6 NBD-dihydro-Ceramide

• CAS No.: 114301-97-2
• Product Name: C-6 NBD-dihydro-Ceramide
• Molecular Formula: C30H51N5O6
• Molecular Weight: 577.8
• IUPAC Name: N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanamide
• Standard InChI: InChI=1S/C30H51N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h20-21,25,27,31,36-37H,2-19,22-23H2,1H3,(H,32,38)/t25-,27+/m0/s1
• Standard InChIKey: GEZLBJRDZRUTOE-AHKZPQOWSA-N
• SMILES: CCCCCCCCCCCCCCCC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O
• Description: C-6 NBD ceramide is a biologically active fluorescent analog of short chain, membrane-permeable ceramides. It is as effective as C-6 ceramide in the inhibition of viral glycoprotein transport through the Golgi. C-6 NBD ceramide has been used as a fluorescent substrate for the activity of UDP-glucose:ceramide glucosyltransferase and to demonstrate the translocation of glucocerebroside and sphingomyelin from the Golgi to the plasma membrane. C-6 NBD-dihydro-Ceramide is structurally identical to C-6 NBD ceramide, except it contains a saturated bond in the C-4/C-5 position of the sphingosine backbone.
• Synonyms: ​C-6 NBD-dihydro-Ceramide (d18:0/6:0);N-C6-NBD-D-erythro-dihydro-Sphingosine
• Reference: 1.Rosenwald, A.G., and Pagano, R.E. Inhibition of glycoprotein traffic through the secretory pathway by ceramide. The Journal of Biological Chemisty 268, 4577-4579 (1993).
• PubChem Compound: 71311691
• Last Modified: Nov 11 2021